Cas no 4822-44-0 (N-Phenylmercaptoacetamide)

• Product Name: N-Phenylmercaptoacetamide
• CAS No: 4822-44-0
• MF: C₈H₉NOS
• MW: 167.228160619736
• MDL: MFCD00014451
• CID: 329331
• PubChem ID: 10382
• Update Time: 2025-09-20

N-Phenylmercaptoacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-mercapto-N-phenyl-
• N-Phenyl-2-sulfanylacetamide
• N-Phenyl-2-mercaptoacetamide
• CAS-4822-44-0
• 4-12-00-00882 (Beilstein Handbook Reference)
• Thioglycolylanilide
• 2-Mercapto-N-phenylacetamide
• Acetanilide, .alpha.-mercapto-
• .alpha.-Mercaptoacetanilide
• NSC-2126
• BRN 2208086
• UNII-WB53BH5RKN
• 2-mercapto-N-phenyl-acetamide
• FT-0612755
• CHEMBL1993867
• 2-Mercaptoacetanilide
• EN300-199913
• Tox21_113043
• NS00031780
• 4822-44-0
• MFCD00014451
• F0482-0001
• DTXCID9028598
• WB53BH5RKN
• Thioglycolic acid anilide
• Tox21_113043_1
• NCGC00160366-02
• BDBM50590253
• NSC2126
• SR-01000945137-1
• AI3-23887
• SCHEMBL253778
• N-phenyl-2-sulfanyl-acetamide
• WLN: SH1VMR
• CS-0205992
• SR-01000945137
• Thioglycolanilide
• USAF EK-6583
• EINECS 225-398-5
• N-PHENYLMERCAPTOACETAMIDE
• DTXSID6048672
• A913910
• ACETANILIDE, alpha-MERCAPTO-
• N-Phenyl-2-sulfanylacetamide #
• alpha-Mercaptoacetanilide
• Acetamide, 2-mercapto-N-phenyl-
• NCGC00160366-01
• NSC 2126
• AKOS000313388
• Acetanilide, 2-mercapto-
• DB-051532
• STK397257
• ALBB-017010
• N-Phenylmercaptoacetamide

• MDL： MFCD00014451
• Inchi： 1S/C8H9NOS/c10-8(6-11)9-7-4-2-1-3-5-7/h1-5,11H,6H2,(H,9,10)
• InChI Key： DLVKRCGYGJZXFK-UHFFFAOYSA-N
• SMILES： SCC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 167.04000
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• Density: 1.1786 (rough estimate)
• Melting Point: 110.75°C
• Boiling Point: 356.6±25.0 °C at 760 mmHg
• Flash Point: 169.5±23.2 °C
• Refractive Index: 1.5650 (estimate)
• PSA: 67.90000
• LogP: 1.62790
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Phenylmercaptoacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：(BD76249)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides